N-(1,2-dimethyl-1H-benzimidazol-5-yl)-N'-(2-methoxyethyl)urea

• IUPAC Name: 1-(1,2-dimethylbenzimidazol-5-yl)-3-(2-methoxyethyl)urea
• InChI: InChI=1S/C13H18N4O2/c1-9-15-11-8-10(4-5-12(11)17(9)2)16-13(18)14-6-7-19-3/h4-5,8H,6-7H2,1-3H3,(H2,14,16,18)
• InChI Key: MOCSTGJAUHJTMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C)C=CC(=C2)NC(=O)NCCOC
• Molecular Formula: C13H18N4O2
• Molecular Weight: 262.31 g/mol

Description

N-(1,2-dimethyl-1H-benzimidazol-5-yl)-N'-(2-methoxyethyl)urea, also known as DBI, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DBI is a benzodiazepine receptor ligand, which means it has the ability to bind to the benzodiazepine receptor in the brain and modulate its activity.

Mechanism of Action

N-(1,2-dimethyl-1H-benzimidazol-5-yl)-N'-(2-methoxyethyl)urea acts as a positive allosteric modulator of the benzodiazepine receptor. This means that it enhances the activity of the receptor in the presence of its natural ligand, gamma-aminobutyric acid (GABA). N-(1,2-dimethyl-1H-benzimidazol-5-yl)-N'-(2-methoxyethyl)urea has been shown to increase the binding affinity of GABA to the benzodiazepine receptor, leading to increased chloride ion influx and hyperpolarization of the neuron. This results in the anxiolytic, anticonvulsant, and sedative effects observed in animal models.
Biochemical and Physiological Effects:
N-(1,2-dimethyl-1H-benzimidazol-5-yl)-N'-(2-methoxyethyl)urea has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in neuronal survival and plasticity. N-(1,2-dimethyl-1H-benzimidazol-5-yl)-N'-(2-methoxyethyl)urea has also been shown to modulate the levels of various neurotransmitters, including GABA, glutamate, and dopamine. Additionally, N-(1,2-dimethyl-1H-benzimidazol-5-yl)-N'-(2-methoxyethyl)urea has been found to modulate the activity of various ion channels, including the voltage-gated sodium and calcium channels.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,2-dimethyl-1H-benzimidazol-5-yl)-N'-(2-methoxyethyl)urea in lab experiments is its ability to modulate the activity of the benzodiazepine receptor, which is involved in a number of physiological processes. This makes it a useful tool for studying the role of the benzodiazepine receptor in various diseases and conditions. However, one limitation of using N-(1,2-dimethyl-1H-benzimidazol-5-yl)-N'-(2-methoxyethyl)urea is its potential to interact with other receptors and ion channels, which may complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on N-(1,2-dimethyl-1H-benzimidazol-5-yl)-N'-(2-methoxyethyl)urea. One area of interest is its potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential in the treatment of autoimmune diseases. Additionally, further research is needed to fully understand the mechanism of action of N-(1,2-dimethyl-1H-benzimidazol-5-yl)-N'-(2-methoxyethyl)urea and its interactions with other receptors and ion channels. Finally, the development of more potent and selective N-(1,2-dimethyl-1H-benzimidazol-5-yl)-N'-(2-methoxyethyl)urea analogs may lead to the discovery of new therapeutic agents.

Scientific Research Applications

N-(1,2-dimethyl-1H-benzimidazol-5-yl)-N'-(2-methoxyethyl)urea has been studied extensively for its potential therapeutic applications. It has been shown to have anxiolytic, anticonvulsant, and sedative effects in animal models. N-(1,2-dimethyl-1H-benzimidazol-5-yl)-N'-(2-methoxyethyl)urea has also been found to have neuroprotective effects and may have potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, N-(1,2-dimethyl-1H-benzimidazol-5-yl)-N'-(2-methoxyethyl)urea has been shown to modulate the immune system and may have potential in the treatment of autoimmune diseases.